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Compound of Interest

Compound Name: Phenyl octanoate

Cat. No.: B3053583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for phenyl
octanoate and the closely related compound, phenethyl octanoate. Due to the greater

availability of detailed safety information for phenethyl octanoate, this guide will focus primarily

on this compound while presenting comparative data for phenyl octanoate where available.

Chemical Identification and Properties
It is crucial to distinguish between phenyl octanoate and phenethyl octanoate, as they are

distinct chemical entities with different identifiers.

Table 1: Chemical Identification
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Identifier Phenyl Octanoate
Phenethyl Octanoate (2-
Phenylethyl Octanoate)

CAS Number 5457-78-3[1] 5457-70-5[2][3][4][5][6][7]

Molecular Formula C₁₄H₂₀O₂[1] C₁₆H₂₄O₂[2][3][8]

IUPAC Name phenyl octanoate[1] 2-phenylethyl octanoate[8]

Synonyms Octanoic acid, phenyl ester[1]

Phenethyl caprylate, 2-

Phenylethyl caprylate,

Benzylcarbinyl octanoate[2][6]

[8]

The physical and chemical properties of these compounds are summarized below. This data is

essential for understanding their behavior under various laboratory conditions.

Table 2: Physical and Chemical Properties

Property Phenyl Octanoate Phenethyl Octanoate

Molecular Weight 220.31 g/mol [1] 248.36 g/mol [3][4][8]

Appearance - Colourless oily liquid[2][8]

Odor - Mild, fruity, wine-like[2][4][8]

Boiling Point -
295-296 °C at 760 mmHg[4][6]

[7][8]

Flash Point - >110 °C (>230 °F)[6]

Density - 0.947 g/mL at 25 °C[4][7]

Vapor Pressure - 0.000107 mmHg at 25°C[2][6]

Refractive Index - 1.483 at 20°C[4][7]

Hazard Identification and Classification
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According to aggregated GHS information from multiple suppliers, phenethyl octanoate is not

classified as a hazardous substance.[3][8] One safety data sheet explicitly states that the

substance is not classified as hazardous in accordance with Regulation 29 CFR 1910.1200(d).

[3] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that there is

"no safety concern at current levels of intake when used as a flavouring agent".[8][9]

Experimental Protocols and Safety Assessment
Detailed experimental reports for the toxicological evaluation of phenyl octanoate and

phenethyl octanoate are not publicly available. However, the safety assessment of chemical

substances like these is typically conducted following internationally recognized methodologies,

such as the OECD Guidelines for the Testing of Chemicals.[1][2][3][8] These guidelines provide

standardized procedures for evaluating potential health and environmental effects.

Key toxicological endpoints that are typically evaluated include:

Acute Toxicity: Assesses the effects of a single, high-dose exposure. For substances not

expected to be highly toxic, a "limit test" is often performed, where a high dose (e.g., 5 g/kg

of body weight) is administered to a small group of animals.[5]

Skin Corrosion/Irritation: Evaluates the potential of a substance to cause irreversible or

reversible skin damage.

Serious Eye Damage/Irritation: Determines the potential for a substance to cause tissue

damage in the eye.

Genotoxicity: A battery of tests to assess the potential of a substance to damage genetic

material.

Repeated Dose Toxicity: Examines the effects of long-term, repeated exposure to a

substance.

For flavoring agents like phenethyl octanoate, evaluations by bodies such as JECFA and the

European Food Safety Authority (EFSA) often rely on a weight-of-evidence approach,

considering data on the substance itself, as well as on structurally related compounds (read-

across).[6]
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Handling and Storage Precautions
Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling phenyl octanoate or phenethyl octanoate.

Required Personal Protective Equipment

Lab Coat
(Full coverage)

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles
(ANSI Z87.1 compliant)

Researcher/
Scientist

Wears Wears Wears

Click to download full resolution via product page

Caption: Recommended PPE for handling phenyl/phenethyl octanoate.

Safe Handling Practices
Work in a well-ventilated area. For procedures that may generate aerosols, use a fume hood.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[3][5]

Keep the container tightly closed when not in use.[3][5]

Avoid sources of ignition such as heat, sparks, and open flames.
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Storage
Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed.[3][5]

The substance is classified as a combustible liquid (Storage Class 10).[4][7]

Emergency Procedures
First-Aid Measures
The following decision tree outlines the appropriate first-aid response in case of accidental

exposure.
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Exposure Occurs

What type of exposure?

Inhalation:
Move to fresh air.

 Inhalation 

Skin Contact:
Remove contaminated clothing.
Wash area with soap and water.

 Skin 

Eye Contact:
Rinse cautiously with water

for several minutes.

 Eyes 

Ingestion:
Rinse mouth.

Drink 1-2 glasses of water.
Do NOT induce vomiting.

 Ingestion 

Seek medical attention
if symptoms persist or are severe.
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Spill Detected

Ensure adequate ventilation.
Eliminate ignition sources.

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the spill using
inert absorbent material

(e.g., sand, diatomaceous earth).

Collect absorbed material
into a suitable container

for disposal.

Clean the spill area.

Dispose of waste according
to local regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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